N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• IUPAC Name: N-butan-2-yl-3-[(3,4-dimethylphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H24N2O3S2/c1-6-14(4)19-18(21)17-16(9-10-24-17)25(22,23)20(5)15-8-7-12(2)13(3)11-15/h7-11,14H,6H2,1-5H3,(H,19,21)
• InChI Key: MQPYBWDYVVSHQU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(C=CS1)S(=O)(=O)N(C)C2=CC(=C(C=C2)C)C
• Molecular Formula: C18H24N2O3S2
• Molecular Weight: 380.5 g/mol

Description

N-(Butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, also known as N-Butyl-3-thiophene-2-carboxamide, is an organic compound belonging to the class of thiophene carboxamides. It is a colorless solid that is soluble in many organic solvents. N-Butyl-3-thiophene-2-carboxamide is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals. It is also used in the synthesis of polymers, dyes, and electro-optical materials.

Scientific Research Applications

N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide is used in a variety of scientific research applications, including organic synthesis, drug discovery, and materials science. It is used as an intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals. It is also used in the synthesis of polymers, dyes, and electro-optical materials.

Mechanism of Action

N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide is an organic compound that acts as an intermediate in the synthesis of a variety of organic compounds. It acts as a nucleophile in organic reactions, reacting with electrophiles such as alkyl halides to form new carbon-carbon bonds.
Biochemical and Physiological Effects
N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide is an organic compound and as such does not have any known biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide in lab experiments is its availability and ease of use. It is a colorless solid that is soluble in many organic solvents, making it easy to handle and store. Furthermore, it is relatively inexpensive compared to other organic compounds. The main limitation is that it is an intermediate compound and as such does not have any biochemical or physiological effects.

Future Directions

N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide has potential applications in the synthesis of a variety of organic compounds, including pharmaceuticals. Further research is needed to explore the potential of this compound in the synthesis of novel drugs and materials. Additionally, further research is needed to explore the potential of this compound as an intermediate in other types of organic reactions. Finally, further research is needed to explore the potential of this compound as a catalyst in organic reactions.

Synthesis Methods

N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide can be synthesized via a two-step process. In the first step, 3-bromothiophene-2-carboxylic acid is reacted with a base such as sodium hydroxide to form the corresponding sodium salt. In the second step, the sodium salt is reacted with n-butyl bromide in a solvent such as acetonitrile or dimethylformamide in the presence of a palladium catalyst, forming N-(butan-2-yl)-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamideiophene-2-carboxamide.